2-(4-fluorophenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, also known as FHPP, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazinone derivatives, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Neurokinin Receptor Antagonism
Fezolinetant acts as a neurokinin-3 receptor (NK3R) antagonist . NK3R is involved in regulating various physiological processes, including neurotransmission, hormone release, and thermoregulation. By blocking NK3R, Fezolinetant may have potential applications in treating conditions related to neurokinin signaling, such as menopausal hot flashes .
Menopausal Symptom Management
Menopausal symptoms, particularly hot flashes, can significantly impact a woman’s quality of life. Fezolinetant’s NK3R antagonism makes it a promising candidate for managing these symptoms. Clinical studies have explored its efficacy in reducing the frequency and severity of hot flashes during menopause .
Reproductive Endocrinology
Fezolinetant’s effects on luteinizing hormone (LH) secretion have drawn attention. It reversibly inhibits LH pulsatile secretion in ovariectomized ewes, suggesting a role in reproductive endocrinology. Further research may explore its potential in fertility treatments or hormonal regulation .
Cancer Research
While not extensively studied, Fezolinetant’s mechanism of action could be relevant in cancer research. Neurokinins play a role in tumor growth, angiogenesis, and metastasis. Investigating Fezolinetant’s impact on NK3R in cancer models may yield insights into novel therapeutic strategies .
Psychiatric Disorders
Neurokinins are implicated in mood regulation and stress responses. Fezolinetant’s ability to modulate NK3R may have implications for psychiatric disorders. Research exploring its effects on anxiety, depression, and stress-related behaviors could be valuable .
Drug Development
Fezolinetant’s unique chemical structure and receptor specificity make it an interesting scaffold for drug development. Medicinal chemists may explore modifications to enhance its selectivity, bioavailability, and safety profile. Potential therapeutic areas include women’s health, pain management, and central nervous system disorders .
properties
IUPAC Name |
2-(4-fluorophenyl)-7-hydroxy-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FN3O2/c13-8-3-1-7(2-4-8)9-5-10-12(18)14-6-11(17)16(10)15-9/h1-5,11,17H,6H2,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLQXUXRDRPENCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N2C(=CC(=N2)C3=CC=C(C=C3)F)C(=O)N1)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenyl)-7-hydroxy-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.